Cas no 2227762-00-5 (rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol
• CAS No: 2227762-00-5
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5853051
• PubChem ID: 165602845
• Update Time: 2025-05-21

rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol
• EN300-1624113
• 2227762-00-5

• Inchi： 1S/C7H12N4O/c1-11-4-9-7(10-11)5-2-8-3-6(5)12/h4-6,8,12H,2-3H2,1H3/t5-,6-/m1/s1
• InChI Key： POMAPDMIWHEYMZ-PHDIDXHHSA-N
• SMILES： O[C@@H]1CNC[C@H]1C1N=CN(C)N=1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63Ų

Additional information on rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol

Research Brief on rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol (CAS: 2227762-00-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators targeting specific enzymatic pathways. One such compound, rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol (CAS: 2227762-00-5), has emerged as a promising candidate in the development of novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, characterized by its unique pyrrolidine-triazole scaffold, has garnered attention due to its ability to modulate key biological targets. Recent studies have demonstrated its efficacy as a selective inhibitor of certain kinases and receptors, which are implicated in various disease pathways, including cancer and inflammatory disorders. The stereochemistry of the molecule, particularly the (3R,4R) configuration, plays a critical role in its binding affinity and selectivity, as evidenced by structural-activity relationship (SAR) studies.

In terms of synthesis, recent publications have reported optimized routes for the production of rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol, emphasizing improvements in yield and purity. One notable approach involves a stereoselective cyclization strategy, which minimizes the formation of undesired diastereomers. Additionally, advancements in catalytic methods have enabled the efficient introduction of the 1,2,4-triazole moiety, a key pharmacophore in the molecule.

Preclinical evaluations of this compound have revealed promising pharmacokinetic properties, including good oral bioavailability and metabolic stability. In vitro and in vivo studies have further elucidated its mechanism of action, showing potent inhibition of target proteins at nanomolar concentrations. These findings position rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol as a lead compound for further optimization and development.

Looking ahead, ongoing research aims to explore the therapeutic potential of this molecule in specific disease models, with a focus on overcoming potential off-target effects and improving selectivity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. This brief underscores the importance of continued investigation into the pharmacological properties and synthetic accessibility of rac-(3R,4R)-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol, as it holds significant promise for addressing unmet medical needs.